Cas no 398-21-0 (4-Bromo-4'-fluorobiphenyl)

4-Bromo-4'-fluorobiphenyl Properties

Names and Identifiers

• 4-Bromo-4'-fluoro-1,1'-biphenyl
• 1-bromo-4-(4-fluorophenyl)benzene
• 4-Bromo-4'-fluorobiphenyl
• 4'-FLUORO-4-BROMOBIPHENYL
• 4-fluoro-4'-bromobiphenyl
• Biphenyl,4-bromo-4'-fluoro- (7CI,8CI)
• 4'-Bromo-4-fluorobiphenyl
• NSC 91565
• 4-Bromo-4-Fluorobiphenyl
• AK113832
• 1,1'-Biphenyl, 4-bromo-4'-fluoro-
• NSC91565
• 4-bromo-4'-fluoro-biphenyl
• 4'-fluoro-4-bromo-biphenyl
• 4'-bromo-4-fluoro-biphenyl
• Biphenyl, 4-bromo-4'-fluoro-
• PC1423J
• XFGPSHWWPIFPNL-UHFFFAOYSA-N
• ZX-AP
• EINECS 206-909-0
• NS00030670
• AKOS004117367
• W-106403
• XVY4JM8V79
• UNII-XVY4JM8V79
• FT-0617839
• PS-7467
• CS-0009418
• DTXSID10192869
• SCHEMBL787631
• NSC-91565
• 398-21-0
• 4-Bromo-4'-fluorobiphenyl, 97%
• MFCD00017954
• 4-Bromo-4\\'-fluoro-1,1\\'-biphenyl
• DTXCID00115360
• +Expand

• MDL： MFCD00017954
• InChIKey： XFGPSHWWPIFPNL-UHFFFAOYSA-N
• Inchi： 1S/C12H8BrF/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-8H
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C(=C([H])C=1[H])F

Computed Properties

• Exact Mass: 249.97900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 249.979
• Heavy Atom Count: 14
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 4.25520
• PSA: 0.00000
• Refractive Index: 1.535
• Boiling Point: 307.6 °C at 760 mmHg
• Melting Point: 92.5-97.5 ºC
• Flash Point: 143.7 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.433

4-Bromo-4'-fluorobiphenyl Security Information

• WGK Germany：3
• Safety Instruction： S22; S36/37/39; S61; S60; S39; S26
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi N
• Hazardous Material transportation number：UN 3152 9/PG 2
• Hazard Statement： Irritant
• PackingGroup：Ⅱ
• Risk Phrases： 20/21/22-50/53-41
• HazardClass：9

4-Bromo-4'-fluorobiphenyl Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%